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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-4-methoxybenzaldehyde, also known as 3-bromo-p-anisaldehyde, is a substituted

aromatic aldehyde that serves as a critical building block in organic synthesis. With its unique

arrangement of a bromine atom, a methoxy group, and an aldehyde functional group on a

benzene ring, this compound offers a versatile platform for constructing complex molecular

architectures. Its reactivity makes it a valuable intermediate in the synthesis of

pharmaceuticals, agrochemicals, dyes, and materials for biological imaging.[1][2] This technical

guide provides an in-depth overview of its properties, synthesis, applications, and safety

protocols, tailored for professionals in research and development.

Physicochemical and Spectroscopic Data
The fundamental properties of 3-Bromo-4-methoxybenzaldehyde are summarized below.

This data is essential for reaction planning, analytical characterization, and safety

assessments.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 34841-06-0 [3][4]

Molecular Formula C₈H₇BrO₂ [3][5]

Molecular Weight 215.04 g/mol [3][4]

IUPAC Name
3-bromo-4-

methoxybenzaldehyde
[3][4]

Synonyms 3-Bromo-p-anisaldehyde [3][5]

Appearance
Off-white to pale cream/beige

solid powder
[1][6][7]

Melting Point 48-54 °C [1][8]

Boiling Point
162 °C; 108-110 °C at 1

mmHg
[5][8]

SMILES COC1=C(C=C(C=C1)C=O)Br [4]

| InChIKey | QMPNFQLVIGPNEI-UHFFFAOYSA-N |[3] |

Table 2: Available Spectroscopic Data

Data Type Availability Reference

¹H NMR Available [4][9][10]

¹³C NMR Available [11]

Mass Spectrometry
Electron Ionization (EI) data

available
[3][12]

| Infrared (IR) Spectroscopy | Available |[3][11][12] |

Synthesis and Manufacturing
3-Bromo-4-methoxybenzaldehyde can be synthesized through several established routes.

The following protocols detail two common laboratory-scale methods.
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Experimental Protocol 1: Methylation of 3-Bromo-4-
hydroxybenzaldehyde
This method involves the O-methylation of the hydroxyl group of 3-bromo-4-

hydroxybenzaldehyde. It is a high-yield reaction commonly used for producing this compound.

[13]

Methodology:

Setup: To a 4000 mL three-necked flask equipped with a mechanical stirrer and nitrogen

inlet, add 3-bromo-4-hydroxybenzaldehyde (740.7 g), N,N-dimethylformamide (DMF, 2000

g), and potassium carbonate (558.0 g).

Cooling: Cool the reaction mixture to a temperature range of 0-5 °C using an ice bath.

Addition of Reagent: While maintaining the temperature, slowly add iodomethane (775 g)

dropwise to the suspension.

Reaction: After the addition is complete, allow the reaction to proceed, monitoring its

progress by a suitable method (e.g., TLC).

Workup: Once the reaction is complete, concentrate the solution under reduced pressure to

remove the solvent.

Purification: Pour the concentrated residue into ice water to precipitate the solid product.

Collect the solid by filtration and recrystallize it to obtain pure, white crystalline 3-bromo-4-
methoxybenzaldehyde. The reported yield for this procedure is approximately 95.0%.[13]
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Synthesis via Methylation

3-Bromo-4-hydroxybenzaldehyde

Methylation Reaction

Reagents:
- Iodomethane (CH₃I)

- Potassium Carbonate (K₂CO₃)
- Solvent: DMF

- Temperature: 0-5 °C

3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-4-methoxybenzaldehyde via methylation.

Experimental Protocol 2: Bromination of 4-
methoxybenzaldehyde (p-Anisaldehyde)
An alternative route involves the direct bromination of the readily available starting material, 4-

methoxybenzaldehyde. Modern methods utilize ionic liquids as the brominating agent for a

solvent-free and efficient reaction.[13]

Methodology:

Reagents: Prepare 4-methoxybenzaldehyde and the brominating reagent, 1,3-di-n-

butylimidazolium tribromide ([BBIm]Br₃).

Reaction: In a reaction vessel, combine 4-methoxybenzaldehyde with the tribromide reagent.

As this is a solvent-free method, no additional solvent is required.
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Mixing: Stir the mixture at room temperature or with gentle heating as required to ensure

homogeneity and facilitate the reaction.

Monitoring: Monitor the reaction progress via TLC or GC-MS to determine the point of

completion.

Purification: Upon completion, the product can be isolated and purified using standard

techniques such as column chromatography to yield 3-bromo-4-methoxybenzaldehyde.

Synthesis via Bromination

4-Methoxybenzaldehyde
(p-Anisaldehyde)

Electrophilic Bromination

Reagent:
1,3-di-n-butylimidazolium tribromide

(Solvent-Free)

3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the solvent-free synthesis via bromination of p-Anisaldehyde.

Applications in Research and Drug Development
3-Bromo-4-methoxybenzaldehyde is a cornerstone intermediate, enabling the synthesis of a

diverse range of high-value molecules.

Pharmaceutical Synthesis: It is a key starting material in the development of various

bioactive compounds, including potential anti-cancer agents and therapeutics targeting

neurological disorders.[1][2] Its structure has been incorporated into inhibitors of the xCT

antiporter, a target in some cancers.[14]
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Organic Synthesis: The compound is widely used as a precursor for more complex

molecules. It has been employed in the total synthesis of natural products like engelhardione

and in the preparation of heterocyclic compounds such as benzothiazole derivatives.[13]

Materials Science: Beyond pharmaceuticals, it is used to create fluorescent probes for

biological imaging, as well as dyes and pigments.[1][2]

Agrochemicals: The unique substitution pattern is also leveraged in the synthesis of novel

agrochemicals.[2]

Key Application Pathways

3-Bromo-4-methoxybenzaldehyde

Pharmaceuticals

Agrochemicals

Materials Science

Complex Molecule Synthesis

Click to download full resolution via product page

Caption: Major application areas for 3-Bromo-4-methoxybenzaldehyde.

Safety, Handling, and Storage
Proper handling of 3-Bromo-4-methoxybenzaldehyde is crucial to ensure laboratory safety.

The compound is classified with several hazards that require appropriate precautions.
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Table 3: GHS Hazard and Precautionary Statements

Type Code Description Reference

Hazard H302
Harmful if
swallowed.

[4][6]

H315 Causes skin irritation. [4][15]

H319
Causes serious eye

irritation.
[4][15]

H335
May cause respiratory

irritation.
[4][15]

Precaution P261 Avoid breathing dust. [6][15]

P280

Wear protective

gloves/eye

protection/face

protection.

[6][15]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

| | P501 | Dispose of contents/container to an approved waste disposal plant. |[6] |

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or face shield, and a lab coat. Use a NIOSH-approved respirator
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(e.g., N95 dust mask) if dust is generated.[16]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.[6][15][16]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and strong bases.[16] Keep the container tightly closed and

preferably under an inert atmosphere like nitrogen, as the compound can be air-sensitive.[5]

[6][7]

Conclusion
3-Bromo-4-methoxybenzaldehyde (CAS: 34841-06-0) is a highly valuable and versatile

chemical intermediate. Its well-defined physicochemical properties, established synthetic

routes, and broad applicability make it an indispensable tool for chemists in academic and

industrial settings. For professionals engaged in drug discovery, organic synthesis, and

materials science, a thorough understanding of this compound's chemistry and handling

requirements is essential for leveraging its full potential in creating novel and impactful

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. 3-Bromo-4-methoxybenzaldehyde [webbook.nist.gov]

4. 3-Bromo-4-methoxybenzaldehyde | C8H7BrO2 | CID 98662 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3-Bromo-4-methoxybenzaldehyde | 34841-06-0 | FB55011 [biosynth.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB9177239_EN.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15274&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR4599_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9177239_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9177239_EN.htm
https://www.biosynth.com/p/FB55011/34841-06-0-3-bromo-4-methoxybenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15274&PLANT=d__ALF
https://www.guidechem.com/encyclopedia/3-bromo-4-methoxybenzaldehyde-dic22712.html
https://www.benchchem.com/product/b045424?utm_src=pdf-body
https://www.benchchem.com/product/b045424?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27411
https://www.chemimpex.com/fr/products/27411
https://webbook.nist.gov/cgi/cbook.cgi?ID=34841-06-0
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/FB55011/34841-06-0-3-bromo-4-methoxybenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15274&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Page loading... [guidechem.com]

8. chemsynthesis.com [chemsynthesis.com]

9. 34841-06-0|3-Bromo-4-methoxybenzaldehyde|BLD Pharm [bldpharm.com]

10. 34841-06-0|3-Bromo-4-methoxybenzaldehyde| Ambeed [ambeed.com]

11. 3-Bromo-4-methoxybenzaldehyde(34841-06-0) IR2 spectrum [chemicalbook.com]

12. 3-Bromo-4-methoxybenzaldehyde [webbook.nist.gov]

13. 3-Bromo-4-methoxybenzaldehyde | 34841-06-0 [chemicalbook.com]

14. researchgate.net [researchgate.net]

15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

16. 3-Bromo-4-methoxybenzaldehyde(34841-06-0)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Bromo-4-
methoxybenzaldehyde (CAS: 34841-06-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045424#3-bromo-4-methoxybenzaldehyde-cas-
number-34841-06-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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